1-benzyl-N-[1-(2-methylphenyl)propyl]-4-piperidinecarboxamide

• IUPAC Name: 1-benzyl-N-[1-(2-methylphenyl)propyl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H30N2O/c1-3-22(21-12-8-7-9-18(21)2)24-23(26)20-13-15-25(16-14-20)17-19-10-5-4-6-11-19/h4-12,20,22H,3,13-17H2,1-2H3,(H,24,26)
• InChI Key: DBSUIBCWAHVZGF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1C)NC(=O)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C23H30N2O
• Molecular Weight: 350.5 g/mol

Description

1-benzyl-N-[1-(2-methylphenyl)propyl]-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C23H30N2O and its molecular weight is 350.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 350.235813585 g/mol and the complexity rating of the compound is 424. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anti-Acetylcholinesterase Activity

A series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, closely related to the compound of interest, has been synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. The introduction of bulky moieties and the presence of a nitrogen atom in the benzamide structure were found to significantly enhance the activity against AChE. One derivative, in particular, demonstrated potent inhibitory effects, suggesting potential applications in treating conditions like dementia by increasing acetylcholine content in the brain (Sugimoto et al., 1990).

Antibacterial Activity

Metal complexes of novel benzamides have shown promising antibacterial activity against various bacterial strains. This research suggests potential applications of such compounds in creating new antibacterial agents. Copper complexes, in particular, exhibited better activities than free ligands, highlighting the importance of metal-ligand interaction in enhancing antibacterial effects (Khatiwora et al., 2013).

Anti-Fatigue Effects

Benzamide derivatives synthesized through reactions with piperidine have been investigated for their anti-fatigue effects. These compounds were found to significantly enhance swimming endurance in mice, suggesting their potential as therapeutic agents for fatigue-related conditions (Wu et al., 2014).

CCR5 Antagonist for HIV-1 Inhibition

Piperidine-4-carboxamide derivatives have been identified as potent CCR5 antagonists with significant anti-HIV-1 activity. These compounds exhibit high binding affinity to the CCR5 receptor and effectively inhibit HIV-1 replication in human peripheral blood mononuclear cells, offering a promising approach for HIV-1 therapy (Imamura et al., 2006).